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Compound of Interest

Compound Name:

(5-Bromo-2-

methylphenyl)hydrazine

hydrochloride

Cat. No.: B1289230 Get Quote

Essential Safety and Handling Guide for (5-
Bromo-2-methylphenyl)hydrazine hydrochloride
This guide provides immediate and essential safety protocols for researchers, scientists, and

drug development professionals handling (5-Bromo-2-methylphenyl)hydrazine
hydrochloride. The following procedures are critical for ensuring personal safety and proper

management of this chemical.

(5-Bromo-2-methylphenyl)hydrazine hydrochloride is a chemical compound that requires

careful handling due to its potential hazards. While a specific Safety Data Sheet (SDS) for this

exact compound is not readily available, data from close structural analogs, such as (4-Bromo-

2-methylphenyl)hydrazine hydrochloride, indicate that it should be treated with caution. The

primary hazards include skin irritation, serious eye irritation, and potential respiratory irritation.

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table

summarizes the required personal protective equipment.
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PPE Category Item Specifications

Eye Protection Safety Goggles
Chemical splash goggles or a

face shield are required.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any tears or holes before

use.

Body Protection Laboratory Coat
A flame-retardant lab coat

should be worn at all times.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator with an appropriate

cartridge if working outside of a

fume hood or if dust is

generated.

Handling and Storage
Proper handling and storage are crucial to maintain the chemical's stability and prevent

accidents.

Handling:

Always handle this compound within a certified chemical fume hood.

Avoid generating dust. Use appropriate tools and techniques for transferring the solid.

Wash hands thoroughly after handling.[1]

Avoid contact with skin, eyes, and clothing.[1]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.[2][3]
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First Aid Measures
In case of exposure, immediate action is necessary.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush the skin with copious amounts

of water for at least 15 minutes while removing

contaminated clothing. Seek immediate medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spillage and Disposal Plan
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Spill Containment:

Evacuate all non-essential personnel from the area.

Ensure adequate ventilation.

Wear the appropriate personal protective equipment (see PPE table).

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a designated, labeled waste container.
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For large spills, contain the spill and absorb it with an inert material (e.g., sand,

vermiculite).

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

The waste is considered hazardous and must be disposed of through a licensed

hazardous waste disposal company.

Safety Workflow
The following diagram illustrates the logical workflow for safely handling (5-Bromo-2-
methylphenyl)hydrazine hydrochloride.
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Caption: Workflow for handling (5-Bromo-2-methylphenyl)hydrazine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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